Cas no 524036-05-3 (2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI))

• Product Name: 2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI)
• CAS No: 524036-05-3
• MF: C₃H₂N₄O₄
• MW: 158.072379589081
• CID: 1018946
• PubChem ID: 278160
• Update Time: 2025-10-22

2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI)
• 5-Nitro-2H-1,2,3-triazole-4-carboxylic acid
• NSC127462
• 145769-54-6
• NSC-127462
• 5-nitro-1,2,3-triazol-4-carboxylic acid
• AKOS001752358
• DB-063625
• 5-Nitro-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-nitro-
• STK681086
• 524036-05-3
• 1H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI)
• CS-0322986
• 5-nitro-2H-triazole-4-carboxylic acid
• Oprea1_107012
• 5-Nitro-1H-1,2,3-triazole-4-carboxylicacid

• Inchi： 1S/C3H2N4O4/c8-3(9)1-2(7(10)11)5-6-4-1/h(H,8,9)(H,4,5,6)
• InChI Key： KUSAQLMAEMVDRO-UHFFFAOYSA-N
• SMILES： OC(C1C([N+](=O)[O-])=NNN=1)=O

Computed Properties

• Exact Mass: 158.008
• Monoisotopic Mass: 158.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI)

Comprehensive Overview of 2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI) (CAS No. 524036-05-3)

The compound 2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI) (CAS No. 524036-05-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted triazole derivative is characterized by its unique structural features, including a carboxylic acid functional group and a nitro moiety, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic chemistry and its role as a building block for more complex molecules.

One of the most notable aspects of 2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI) is its relevance in the development of novel pharmaceutical intermediates. The triazole ring is a common pharmacophore in drug design, often associated with antimicrobial, antiviral, and anti-inflammatory properties. The presence of the nitro group further enhances the compound's electronic properties, making it a valuable candidate for medicinal chemistry applications. Recent studies have explored its potential in designing inhibitors for enzymes involved in disease pathways, aligning with the growing demand for targeted therapies.

In addition to its pharmaceutical applications, 2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI) is also investigated for its utility in material science. The compound's ability to form stable coordination complexes with metals has sparked interest in its use for developing functional materials, such as catalysts or sensors. This aligns with the broader trend in green chemistry, where researchers seek sustainable and efficient synthetic routes. The compound's structural motifs are particularly appealing for designing metal-organic frameworks (MOFs), which are widely studied for gas storage, separation, and catalysis.

The synthesis of 2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI) typically involves multi-step organic reactions, including cyclization and nitration processes. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's yield, purity, and scalability. Recent advancements in flow chemistry and microwave-assisted synthesis have provided new avenues for improving the efficiency of producing this compound, addressing the industry's need for cost-effective and environmentally friendly methods.

From a commercial perspective, the demand for 2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI) is driven by its applications in high-value chemical synthesis. Suppliers and manufacturers are increasingly offering this compound to meet the needs of research institutions and pharmaceutical companies. Market analyses indicate a steady growth trajectory, particularly in regions with robust biotech and pharmaceutical sectors. Quality control, regulatory compliance, and supply chain reliability are critical factors for buyers when sourcing this compound.

For researchers working with 2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI), proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity, ensuring reliable results in experimental settings.

In summary, 2H-1,2,3-Triazole-4-carboxylicacid,5-nitro-(9CI) (CAS No. 524036-05-3) is a versatile and valuable compound with broad applications in pharmaceuticals, material science, and synthetic chemistry. Its unique structural features and reactivity make it a focal point for ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.